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Compound of Interest

Compound Name: 1-Fluoro-2-iodobenzene

Cat. No.: B1346556

Essential Safety and Handling Guide for 1-Fluoro-2-
iodobenzene

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, personal protective equipment
(PPE) recommendations, and operational procedures for the handling and disposal of 1-
Fluoro-2-iodobenzene (CAS No. 348-52-7). Adherence to these guidelines is critical for
ensuring laboratory safety and minimizing risk.

Hazard Identification and Classification

1-Fluoro-2-iodobenzene is classified as a hazardous chemical. It is a combustible liquid that is
harmful if swallowed, causes skin irritation, and serious eye irritation, and may cause
respiratory irritation.[1][2]

Quantitative Data Summary

For quick reference, the following table summarizes key quantitative data for 1-Fluoro-2-
iodobenzene.
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Property Value

Molecular Formula C6HA4FI

Molecular Weight 222.00 g/mol [3]

Appearance Colorless to light yellow liquid[1]

188 - 189 °C (370.4 - 372.2 °F) at 760 mmHg[1]

Boiling Point

2]
Melting Point -41.5 °C (-42.7 °F)[1][2]
Flash Point 71 °C (159.8 °F)[1][2]
Specific Gravity 1.903[1][2]
Vapor Density 7.66[1][2]

Operational and Disposal Plans
Personal Protective Equipment (PPE)

The following PPE is mandatory when handling 1-Fluoro-2-iodobenzene to ensure personal
safety.
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Protection Type Required Equipment Specifications and Rationale

Goggles must be chemical
splash-proof. A face shield
Chemical Safety Goggles & should be worn over the
Eye and Face ) . .
Face Shield goggles, especially during
procedures with a high splash

risk.[1][4]

Use nitrile or butyl rubber

gloves. Always check for
Hand Chemical-Resistant Gloves perforations before use and

change gloves immediately if

contaminated.

A fully-buttoned, flame-

] resistant lab coat with tight-
Flame-Resistant Laboratory o ] ]
Body fitting cuffs is required to
Coat ] ]
protect against skin contact

and potential splashes.[5]

All work must be conducted in
a certified chemical fume hood.
If there is a risk of exceeding

) ] exposure limits or a fume hood

Respiratory NIOSH-approved Respirator ) )

is not available, a NIOSH-
approved respirator with
organic vapor cartridges is

necessary.[5]

Step-by-Step Handling Protocol

1. Preparation and Engineering Controls:

o Ensure that an eyewash station and safety shower are readily accessible and in close
proximity to the workstation.[1][4]

o Work exclusively within a certified chemical fume hood to ensure adequate ventilation.
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» Keep the chemical away from heat, sparks, open flames, and hot surfaces.[1][2] No smoking
is permitted in the handling area.

o Have appropriate fire extinguishing media readily available, such as carbon dioxide (CO2),
dry chemical, or foam.[1][2]

2. Handling the Chemical:
e Don all required PPE as detailed in the table above before handling the substance.
e Avoid direct contact with skin and eyes, and prevent inhalation of mist or vapors.[6]

o When weighing or transferring the liquid, do so carefully within the fume hood to minimize
splashes or aerosol generation.

o Keep the container tightly closed when not in use.[6]

3. Storage:

» Store in a dry, cool, and well-ventilated place.[1][2]

o Keep containers tightly closed to prevent leakage.[1][2]

» Protect from direct sunlight as the material can darken in color during storage.[1][2]

» Store away from incompatible materials, such as strong oxidizing agents.[1][2]

Emergency First Aid Measures

o Eye Contact: Immediately rinse with plenty of water, also under the eyelids, for at least 15
minutes. Seek immediate medical attention.[1][2]

» Skin Contact: Wash off immediately with soap and plenty of water while removing all
contaminated clothing and shoes. Get medical attention.[1][2]

 Inhalation: Move the victim to fresh air and keep them at rest in a position comfortable for
breathing. If not breathing, give artificial respiration. Seek medical attention.[1][6]
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 Ingestion: Clean the mouth with water. Do NOT induce vomiting. Call a POISON CENTER or
doctor/physician if you feel unwell.[2][7]

Disposal Plan

Proper disposal of 1-Fluoro-2-iodobenzene and any contaminated materials is crucial to
prevent environmental contamination and ensure regulatory compliance.

o Waste Classification: 1-Fluoro-2-iodobenzene is a halogenated organic compound and
must be treated as hazardous waste.

o Chemical Waste: Collect all surplus and non-recyclable solutions in a dedicated, properly
labeled hazardous waste container. The container should be clearly marked with "Hazardous
Waste" and the chemical name.

o Contaminated Materials: All disposable items that have come into contact with 1-Fluoro-2-
iodobenzene, such as gloves, pipette tips, and paper towels, must also be disposed of as
hazardous waste in a separate, sealed, and labeled container.

o Disposal Method: Dispose of the contents and container to an approved waste disposal plant
in accordance with local, state, and federal regulations.[1][2] Do not dispose of it down the
drain.

Experimental Workflow Visualization

The following diagram illustrates the logical workflow for the safe handling of 1-Fluoro-2-
iodobenzene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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iodobenzene]. BenchChem, [2025]. [Online PDF]. Available at:
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handling-1-fluoro-2-iodobenzene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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